2-(4-formyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)acetonitrile
Overview
Description
2-(4-Formyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)acetonitrile, commonly known as 4FPP, is a derivative of pyrazoline and is a versatile compound with a wide range of applications in the fields of chemical synthesis, pharmaceuticals and medicinal chemistry. 4FPP is a colorless solid with a molecular weight of 189.20 g/mol and a melting point of 156-158 °C. It has a boiling point of 336-338 °C and a density of 1.19 g/cm3.
Mechanism of Action
The mechanism of action of 4FPP is not fully understood. However, it is believed that the pyrazoline ring structure of 4FPP is responsible for its reactivity. The pyrazoline ring structure is composed of three nitrogen atoms and one carbon atom, which form a planar structure. This planar structure is believed to be responsible for the reactivity of 4FPP.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4FPP are not fully understood. However, it has been suggested that 4FPP may be involved in the regulation of cell proliferation and apoptosis. Additionally, 4FPP has been shown to inhibit the activity of enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
4FPP has several advantages for use in laboratory experiments. It is a versatile compound with a wide range of applications in the fields of chemical synthesis, pharmaceuticals and medicinal chemistry. Additionally, 4FPP is relatively stable and can be stored at room temperature. However, 4FPP is a hazardous compound and should be handled with care.
Future Directions
Future research on 4FPP should focus on understanding its mechanism of action and elucidating its biochemical and physiological effects. Additionally, further research should be conducted to explore the potential applications of 4FPP in the fields of chemical synthesis, pharmaceuticals and medicinal chemistry. Additionally, further research should be conducted to explore the potential of 4FPP as a catalyst in organic reactions. Finally, research should be conducted to investigate the potential toxicity of 4FPP and to develop strategies to minimize its potential risks.
Scientific Research Applications
4FPP has a wide range of applications in the fields of chemical synthesis, pharmaceuticals and medicinal chemistry. It has been used as a reagent in the synthesis of various heterocyclic compounds such as pyrazolines, pyridines, and pyrazolines. 4FPP has also been used in the synthesis of a variety of organic compounds, including nitriles, amines, and cyclic compounds. Additionally, 4FPP has been used as a catalyst in organic reactions, such as the Biginelli reaction and the Vilsmeier-Haack reaction.
properties
IUPAC Name |
2-(4-formyl-3-pyridin-4-ylpyrazol-1-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N4O/c12-3-6-15-7-10(8-16)11(14-15)9-1-4-13-5-2-9/h1-2,4-5,7-8H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXMGLRVEBJXYKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=NN(C=C2C=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-formyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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